molecular formula C26H21NO7S B2688566 ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate CAS No. 684231-42-3

ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate

Cat. No. B2688566
CAS RN: 684231-42-3
M. Wt: 491.51
InChI Key: XGKDSICOOAJBML-UHFFFAOYSA-N
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Description

Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C26H21NO7S and its molecular weight is 491.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

One of the primary areas of research involving this compound revolves around its synthesis and chemical characterization. Researchers have developed various methods for synthesizing ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate derivatives, focusing on efficiency, yield, and the conditions under which these reactions occur. These studies provide insights into the chemical behavior of the compound and its derivatives under different conditions, contributing to the broader understanding of its chemical properties. For instance, the synthesis of related compounds has been achieved through cyclization of thioamide with chloroacetoacetate, yielding significant insights into the reaction mechanisms and structural characteristics of the products (Tang Li-jua, 2015).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate' involves the synthesis of three key intermediates, which are then combined to form the final product. The first intermediate is ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methylthiophene-3-carboxylate, which is synthesized from 5-bromo-2-methylthiophene-3-carboxylic acid and 5-hydroxymethyl-2-ethoxyphenyl methanesulfonate. The second intermediate is 4-oxo-4H-chromene-3-carboxylic acid, which is synthesized from 4-hydroxycoumarin and ethyl chloroformate. The third intermediate is 2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylic acid, which is synthesized from the second intermediate and 2-aminothiophene-3-carboxylic acid. The final product is then synthesized by coupling the first and third intermediates using standard peptide coupling chemistry.", "Starting Materials": [ "5-bromo-2-methylthiophene-3-carboxylic acid", "5-hydroxymethyl-2-ethoxyphenyl methanesulfonate", "4-hydroxycoumarin", "ethyl chloroformate", "2-aminothiophene-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "diisopropylethylamine", "ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methylthiophene-3-carboxylate", "2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylic acid" ], "Reaction": [ "Synthesis of ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methylthiophene-3-carboxylate: React 5-bromo-2-methylthiophene-3-carboxylic acid with 5-hydroxymethyl-2-ethoxyphenyl methanesulfonate in the presence of potassium carbonate and DMF to obtain the desired intermediate.", "Synthesis of 4-oxo-4H-chromene-3-carboxylic acid: React 4-hydroxycoumarin with ethyl chloroformate in the presence of triethylamine and DMF to obtain the desired intermediate.", "Synthesis of 2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylic acid: React the second intermediate with 2-aminothiophene-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide, N-hydroxysuccinimide, and diisopropylethylamine to obtain the desired intermediate.", "Synthesis of the final product: React the first intermediate with the third intermediate in the presence of N,N'-dicyclohexylcarbodiimide, N-hydroxysuccinimide, and diisopropylethylamine to obtain the desired final product." ] }

CAS RN

684231-42-3

Molecular Formula

C26H21NO7S

Molecular Weight

491.51

IUPAC Name

ethyl 5-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(4-oxochromene-3-carbonyl)amino]thiophene-3-carboxylate

InChI

InChI=1S/C26H21NO7S/c1-3-31-26(30)22-14(2)21(11-15-8-9-19-20(10-15)34-13-33-19)35-25(22)27-24(29)17-12-32-18-7-5-4-6-16(18)23(17)28/h4-10,12H,3,11,13H2,1-2H3,(H,27,29)

InChI Key

XGKDSICOOAJBML-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4=COC5=CC=CC=C5C4=O

solubility

not available

Origin of Product

United States

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